(6E)-6-(1-Hydroxy-2-methylpropylidene)-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

• IUPAC Name: (6E)-6-(1-hydroxy-2-methylpropylidene)-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C9H10N4O2/c1-5(2)7(14)6-3-10-9-11-4-12-13(9)8(6)15/h3-5,14H,1-2H3/b7-6+
• InChI Key: HEDOOFPNKMTARJ-VOTSOKGWSA-N
• Canonical SMILES: CC(C)C(=C1C=NC2=NC=NN2C1=O)O
• Isomeric SMILES: CC(C)/C(=C\1/C=NC2=NC=NN2C1=O)/O
• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol
• CAS No.: 2219373-82-5

Description

(6E)-6-(1-Hydroxy-2-methylpropylidene)-[1,2,4]triazolo[1,5-a]pyrimidin-7-one, also known as HMP, is a chemical compound that has been studied extensively for its potential applications in scientific research. HMP is a heterocyclic compound that contains both a triazole and pyrimidine ring, which gives it unique properties that make it useful in various research fields.

Scientific Research Applications

Chemical Transformations and Synthesis

A study by Lashmanova et al. (2019) explored the transformation of thiazolo[3,2-a]pyrimidines into triazolo[4,3-a]pyrimidines, highlighting the use of (6E)-6-(1-Hydroxy-2-methylpropylidene)-[1,2,4]triazolo[1,5-a]pyrimidin-7-one in chemical synthesis. The reaction mechanism, including a transition cage structure, was discussed, showcasing the compound's role in complex chemical transformations (Lashmanova et al., 2019).

Novel Synthetic Methods

Potapov et al. (2012) described a novel rearrangement in the pyrimidine ring involving azolopyrimidines, leading to the formation of 2-R-6-acetyl-7-hydroxy[1,2,4]triazolo[1,5-a]pyrimidines. This study demonstrates innovative synthetic approaches using such compounds (Potapov et al., 2012).

Structural Analysis and Characterization

Clayton et al. (1980) conducted X-ray analysis of related compounds, including 6-ethoxycarbonyl-4-ethyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one. This research is significant for understanding the structural properties and chemical behavior of triazolopyrimidines, a category that includes the compound (Clayton et al., 1980).

Microwave-Assisted Synthesis

Divate and Dhongade-Desai (2014) explored the microwave-assisted synthesis of triazolopyrimidine derivatives, highlighting efficient and green synthetic methods. This approach is relevant for the synthesis of this compound and its derivatives (Divate & Dhongade-Desai, 2014).

Antibacterial Activity

Lahmidi et al. (2019) synthesized a novel derivative of pyrimidine, containing the 1,2,4-triazolo[1,5-a]pyrimidine ring, and evaluated its antibacterial activity. This research is pertinent for understanding the biological applications of triazolopyrimidines, including potential medical applications (Lahmidi et al., 2019).